Cas no 329079-82-5 (N-(2,5-difluorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide)

• Product Name: N-(2,5-difluorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide
• CAS No: 329079-82-5
• MF: C₁₁H₁₀F₂N₄OS
• MW: 284.285107135773
• MDL: MFCD00834921
• CID: 5165605
• Update Time: 2026-03-04

N-(2,5-difluorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-DIFLUOROPHENYL)-2-[(4-METHYL-4H-1,2,4-TRIAZOL-3-YL)SULFANYL]ACETAMIDE
• N-(2,5-difluorophenyl)-2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• N-(2,5-Difluorophenyl)-2-((4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl)acetamide
• STK297614
• N-(2,5-difluorophenyl)-2-(4-methyl(1,2,4-triazol-3-ylthio))acetamide
• UPCMLD0ENAT5841932:001
• N-(2,5-difluorophenyl)-2-(4-methyl-4H-1,2,4-triazol-3-ylthio)acetamide
• N-(2,5-difluorophenyl)-2-((4-me
• N-(2,5-difluorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide

• MDL： MFCD00834921
• Inchi： 1S/C11H10F2N4OS/c1-17-6-14-16-11(17)19-5-10(18)15-9-4-7(12)2-3-8(9)13/h2-4,6H,5H2,1H3,(H,15,18)
• InChI Key： PQTQCDXPUDNUKU-UHFFFAOYSA-N
• SMILES： S(C1=NN=CN1C)CC(NC1C=C(C=CC=1F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 1.4
• Topological Polar Surface Area: 85.1

Additional information on N-(2,5-difluorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide

N-(2,5-difluorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide: An Overview of a Promising Compound in Medicinal Chemistry

N-(2,5-difluorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide (CAS No. 329079-82-5) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding this compound.

The chemical structure of N-(2,5-difluorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide is characterized by a triazole ring linked to a sulfanyl group and an acetamide moiety. The presence of fluorine atoms in the phenyl ring adds to its lipophilicity and enhances its ability to cross biological membranes. This structural feature is crucial for its pharmacological activities and has been a focus of numerous studies aimed at optimizing its therapeutic potential.

The synthesis of N-(2,5-difluorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide typically involves several steps. One common approach is to start with 2-chloroacetyl chloride and react it with 4-methyl-1H-1,2,4-triazole to form the corresponding chloroacetamide. This intermediate is then treated with sodium hydrosulfide to introduce the sulfanyl group. Finally, the resulting thioacetamide is reacted with 2,5-difluoroaniline to yield the desired product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.

In terms of biological activities, N-(2,5-difluorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide has shown promising results in various preclinical studies. One of its most notable properties is its antifungal activity against a wide range of fungal pathogens. Studies have demonstrated that this compound exhibits potent activity against Candida species and Aspergillus species, which are common causes of fungal infections in humans. The mechanism of action involves disruption of fungal cell membranes and inhibition of key enzymes involved in fungal metabolism.

Beyond its antifungal properties, N-(2,5-difluorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human immune cells. This suggests that it may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Recent research has also explored the potential of N-(2,5-difluorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide as an anticancer agent. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines by targeting multiple signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the PI3K/Akt pathway and activate the p53-dependent apoptotic pathway in breast cancer cells.

The safety profile of N-(2,5-difluorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide is another important aspect that has been studied extensively. Toxicity assessments in animal models have indicated that it has a favorable safety margin with minimal side effects at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, N-(2,5-difluorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide (CAS No. 329079-82-5) is a promising compound with a diverse range of biological activities. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further development in various therapeutic areas. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in medicine.